molecular formula C8H12O2 B1176996 1,3-Benzenedicarboxylic acid, polymers with adipic acid, methylated formaldehyde-melamine polymer, n CAS No. 156128-59-5

1,3-Benzenedicarboxylic acid, polymers with adipic acid, methylated formaldehyde-melamine polymer, n

Cat. No. B1176996
CAS RN: 156128-59-5
InChI Key:
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Description

1,3-Benzenedicarboxylic acid, polymers with adipic acid, methylated formaldehyde-melamine polymer, n, also known as 1,3-Benzenedicarboxylic acid, polymers with adipic acid, methylated formaldehyde-melamine polymer, n, is a useful research compound. Its molecular formula is C8H12O2. The purity is usually 95%.
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properties

CAS RN

156128-59-5

Product Name

1,3-Benzenedicarboxylic acid, polymers with adipic acid, methylated formaldehyde-melamine polymer, n

Molecular Formula

C8H12O2

Molecular Weight

0

synonyms

1,3-Benzenedicarboxylic acid, polymers with adipic acid, methylated formaldehyde-melamine polymer, neopentyl glycol, trimellitic anhydride and trimethylolpropane, reaction products with iso-Pr alc.

Origin of Product

United States

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